Cas no 61807-07-6 (1,4-Cyclohexadiene, 3-chloro-1,2,3,4,5,6,6-heptafluoro-)

61807-07-6 structure
Product name:1,4-Cyclohexadiene, 3-chloro-1,2,3,4,5,6,6-heptafluoro-
1,4-Cyclohexadiene, 3-chloro-1,2,3,4,5,6,6-heptafluoro- Chemical and Physical Properties
Names and Identifiers
-
- 1,4-Cyclohexadiene, 3-chloro-1,2,3,4,5,6,6-heptafluoro-
- 3-chloro-1,2,3,4,5,6,6-heptafluorocyclohexa-1,4-diene
- 3-chloroheptafluoro-1,4-cyclohexadiene
- 61807-07-6
- DTXSID60519224
-
- Inchi: InChI=1S/C6ClF7/c7-5(12)1(8)3(10)6(13,14)4(11)2(5)9
- InChI Key: WJAYJVIAEBUHEI-UHFFFAOYSA-N
- SMILES: C1(=C(C(C(=C(C1(F)F)F)F)(F)Cl)F)F
Computed Properties
- Exact Mass: 239.9577
- Monoisotopic Mass: 239.9576748g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 7
- Heavy Atom Count: 14
- Rotatable Bond Count: 0
- Complexity: 314
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2.1
- Topological Polar Surface Area: 0Ų
Experimental Properties
- PSA: 0
1,4-Cyclohexadiene, 3-chloro-1,2,3,4,5,6,6-heptafluoro- Related Literature
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David V. Baxter,Kenneth G. Caulton,Wen-Chung Chiang,Malcolm H. Chisholm,Vincent F. DiStasi,Sylvain G. Dutremez,James D. Martin,William E. Streib New J. Chem., 2001,25, 400-407
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Isao Kii,Akira Shiraishi,Takeshi Matsushita,Hidehiro Uekusa,Suguru Yoshida,Makoto Yamamoto,Akira Kudo,Masatoshi Hagiwara Org. Biomol. Chem., 2010,8, 4051-4055
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Syed Meheboob Elahi,M. V. Rajasekharan CrystEngComm, 2015,17, 7191-7198
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